N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-5-chloro-2-methoxybenzenesulfonamide

• IUPAC Name: N-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl]-5-chloro-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C15H21ClN6O3S/c1-21(2)14-18-13(19-15(20-14)22(3)4)9-17-26(23,24)12-8-10(16)6-7-11(12)25-5/h6-8,17H,9H2,1-5H3
• InChI Key: VRMYHYFPGBDQJE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)CNS(=O)(=O)C2=C(C=CC(=C2)Cl)OC)N(C)C
• Molecular Formula: C15H21ClN6O3S
• Molecular Weight: 400.9 g/mol

Description

N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-5-chloro-2-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C15H21ClN6O3S and its molecular weight is 400.88. The purity is usually 95%.
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Scientific Research Applications

SYNTHESIS AND CHEMICAL PROPERTIES

• Bi-functional Melamine Derivatives : A study explored the synthesis of bi-functional melamine derivatives, focusing on polycondensation reactions and the characterization of new compounds derived from melamine, which shares structural similarities with the chemical compound . This research provides insights into the chemistry of triazine derivatives and their potential applications in materials science (Matsukawa et al., 1980).

ANTI-HIV AND ANTIFUNGAL ACTIVITY

• Benzenesulfonamides with Oxadiazole Moiety : A series of novel benzenesulfonamides, incorporating structural elements related to the compound of interest, were synthesized and evaluated for their anti-HIV and antifungal activities. This study underscores the potential of structurally similar compounds in developing new therapeutic agents (Zareef et al., 2007).

NANOTECHNOLOGY APPLICATIONS

• Nano-Structured Ceria (CeO2) Recovery : The interaction between cerium(III) ions and benzoxazine dimers (structurally related to the queried compound) was studied, leading to the novel recovery of nano-structured ceria. This research demonstrates the compound's relevance in synthesizing nanomaterials and potential applications in catalysis and materials science (Veranitisagul et al., 2011).

HERBICIDE METABOLISM AND EFFECTS

• Hexazinone and Chlorsulfuron on Soybean Metabolism : Investigating the impact of herbicides hexazinone and chlorsulfuron on the metabolism of soybean leaf cells, this study reveals how similar compounds can influence photosynthesis and lipid synthesis in plants, highlighting the agricultural implications of triazine derivatives (Hatzios & Howe, 1982).

ANTICANCER PRODRUG DEVELOPMENT

• Isotopomers of Pentamethylmelamine : Research into the synthesis of isotopomers of pentamethylmelamine, an anticancer agent, and its potential prodrug, showcases the compound's relevance in the development of novel anticancer therapies. This work contributes to understanding the chemical transformations and potential therapeutic applications of triazine derivatives (Ferrer et al., 2002).